Cas no 67829-86-1 (Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester)

Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester structure
67829-86-1 structure
Product Name:Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester
CAS No:67829-86-1
MF:C15H12Cl2O3
MW:311.159982681274
CID:394052
PubChem ID:675636
Update Time:2025-04-19

Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester
    • (2-methylphenyl) 2-(2,4-dichlorophenoxy)acetate
    • ST054563
    • Oprea1_833934
    • 67829-86-1
    • Oprea1_442914
    • AKOS000491058
    • 2-methylphenyl (2,4-dichlorophenoxy)acetate
    • CBMicro_047734
    • BIM-0047807.P001
    • DTXSID50350209
    • Inchi: 1S/C15H12Cl2O3/c1-10-4-2-3-5-13(10)20-15(18)9-19-14-7-6-11(16)8-12(14)17/h2-8H,9H2,1H3
    • InChI Key: ZCMHOGZDHOCCSA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(=O)OC1C=CC=CC=1C)Cl

Computed Properties

  • Exact Mass: 310.01646
  • Monoisotopic Mass: 310.0163496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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